Cas no 2248286-58-8 (2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan)

• Product Name: 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan
• CAS No: 2248286-58-8
• MF: C₁₂H₉BrF₂O₂
• MW: 303.099469900131
• CID: 5970358
• PubChem ID: 137938805
• Update Time: 2025-05-22

2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan
• EN300-6508506
• 2248286-58-8

• Inchi： 1S/C12H9BrF2O2/c13-8-2-1-3-9(6-8)16-7-10-4-5-11(17-10)12(14)15/h1-6,12H,7H2
• InChI Key： CRIPHDSZFSTHDI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC1=CC=C(C(F)F)O1

Computed Properties

• Exact Mass: 301.97540g/mol
• Monoisotopic Mass: 301.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.4Ų

Additional information on 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan

Comprehensive Overview of 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan (CAS No. 2248286-58-8)

The compound 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan (CAS No. 2248286-58-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This furan derivative, characterized by its 3-bromophenoxy and difluoromethyl functional groups, offers a versatile platform for synthetic modifications and biological activity studies. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders.

One of the key features of 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan is its difluoromethyl group, which enhances the molecule's metabolic stability and bioavailability. This attribute aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit improved pharmacokinetic profiles. The 3-bromophenoxy moiety further contributes to the compound's reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In the context of current research trends, 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan has been investigated for its potential as a building block in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of drug design, and this compound's furan core provides a scaffold for constructing diverse pharmacophores. Additionally, its bromine substituent offers a handle for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug discovery and structure-activity relationship (SAR) studies.

From an agrochemical perspective, the difluoromethyl group in 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan is of particular interest. Fluorinated compounds are known to enhance the efficacy of pesticides and herbicides by improving their binding affinity to target enzymes. This has led to increased research into the compound's potential applications in crop protection and sustainable agriculture, topics that are highly relevant in today's discussions about food security and environmental sustainability.

The synthesis of 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan typically involves multi-step organic reactions, including nucleophilic substitution and electrophilic aromatic substitution. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes. For instance, catalytic methods using palladium or copper catalysts have been proposed to reduce waste and improve yields, addressing the growing emphasis on eco-friendly synthesis in the chemical industry.

Another area of interest is the compound's potential role in material science. Furan derivatives are increasingly being studied for their applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the difluoromethyl group in 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan could enhance charge transport properties, making it a candidate for developing next-generation semiconducting materials.

In summary, 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan (CAS No. 2248286-58-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the 3-bromophenoxy and difluoromethyl groups, make it a valuable tool for researchers exploring new therapeutic agents, sustainable agricultural solutions, and advanced materials. As the demand for fluorinated compounds and heterocyclic scaffolds continues to rise, this compound is poised to play a pivotal role in shaping the future of chemical innovation.